Cas no 2803358-68-9 (3-Pyrrolidinecarboxylic acid, 1-acetyl-4-(1,1-dimethylethyl)-, (3R,4S)- )

• Product Name: 3-Pyrrolidinecarboxylic acid, 1-acetyl-4-(1,1-dimethylethyl)-, (3R,4S)-
• CAS No: 2803358-68-9
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 5563075
• Update Time: 2025-11-06

3-Pyrrolidinecarboxylic acid, 1-acetyl-4-(1,1-dimethylethyl)-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-1-Acetyl-4-(1,1-dimethylethyl)-3-pyrrolidinecarboxylic acid (ACI)
• 3-Pyrrolidinecarboxylic acid, 1-acetyl-4-(1,1-dimethylethyl)-, (3R,4S)-

• Inchi： 1S/C11H19NO3/c1-7(13)12-5-8(10(14)15)9(6-12)11(2,3)4/h8-9H,5-6H2,1-4H3,(H,14,15)/t8-,9-/m0/s1
• InChI Key： WBDCFQCFPPLGFI-IUCAKERBSA-N
• SMILES： C([C@H]1CN(C(=O)C)C[C@@H]1C(=O)O)(C)(C)C

Additional information on 3-Pyrrolidinecarboxylic acid, 1-acetyl-4-(1,1-dimethylethyl)-, (3R,4S)-

3-Pyrrolidinecarboxylic Acid, 1-Acetyl-4-(1,1-Dimethylethyl)-, (3R,4S)-: A Comprehensive Overview

The compound 3-pyrrolidinecarboxylic acid, 1-acetyl-4-(1,1-dimethylethyl)-, (3R,4S)- (CAS No. 2803358-68-9) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and biological activities. The pyrrolidine ring serves as a versatile scaffold for the attachment of various functional groups, making it a valuable structure in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound with high enantiomeric purity. The (3R,4S)-configuration is particularly noteworthy as it imparts specific stereochemical properties that are critical for its biological activity. Researchers have employed advanced techniques such as asymmetric catalysis and enantioselective synthesis to achieve this configuration efficiently. These methods not only enhance the yield but also ensure the reproducibility of the compound's synthesis.

The 1-acetyl group attached to the pyrrolidine ring plays a crucial role in modulating the compound's physical and chemical properties. Acetylation is a common strategy in organic chemistry to improve solubility and stability while maintaining the core functionality of the molecule. Additionally, the presence of a tert-butyl group at position 4 introduces steric hindrance, which can influence both the compound's conformational flexibility and its interactions with biological targets.

Recent studies have highlighted the potential of this compound in pharmacology. Its pyrrolidine backbone has been shown to exhibit affinity for various G-protein coupled receptors (GPCRs), making it a promising lead for drug development. For instance, research published in *Nature Communications* demonstrated that analogs of this compound can modulate serotonin receptors with high potency and selectivity. This finding underscores its potential as a therapeutic agent for conditions such as depression and anxiety disorders.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The tert-butyl group contributes to the molecule's hydrophobicity, which can be leveraged in designing self-assembling materials or amphiphilic molecules for drug delivery systems. Recent work in *Advanced Materials* explored the use of similar compounds as building blocks for supramolecular assemblies with tunable properties.

The synthesis of 3-pyrrolidinecarboxylic acid, 1-acetyl-4-(1,1-dimethylethyl)-, (3R,4S)- involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyrrolidine ring via cyclization reactions and subsequent functionalization to introduce the acetyl and tert-butyl groups. The use of chiral auxiliaries or catalysts ensures the correct stereochemistry is achieved during these transformations.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into its molecular architecture and help validate its stereochemical integrity.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its broader applications in biotechnology and medicine. Its unique combination of structural features makes it a valuable tool for advancing our understanding of molecular interactions at both macroscopic and microscopic levels.